N-(2-{1-methyl-5-[(phenylsulfonyl)amino]-1H-benzimidazol-2-yl}ethyl)benzamide

• IUPAC Name: N-[2-[5-(benzenesulfonamido)-1-methylbenzimidazol-2-yl]ethyl]benzamide
• InChI: InChI=1S/C23H22N4O3S/c1-27-21-13-12-18(26-31(29,30)19-10-6-3-7-11-19)16-20(21)25-22(27)14-15-24-23(28)17-8-4-2-5-9-17/h2-13,16,26H,14-15H2,1H3,(H,24,28)
• InChI Key: FDCCAMNYBMNHPZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3)N=C1CCNC(=O)C4=CC=CC=C4
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

N-(2-{1-methyl-5-[(phenylsulfonyl)amino]-1H-benzimidazol-2-yl}ethyl)benzamide, commonly known as PFI-3, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. It is a potent and selective inhibitor of the histone methyltransferase SETD7, which plays a crucial role in various cellular processes such as gene expression, DNA repair, and cell differentiation.

Mechanism of Action

PFI-3 works by selectively inhibiting the activity of SETD7, which is responsible for the methylation of histone H3 at lysine 4 (H3K4). This methylation is a crucial step in the regulation of gene expression, and inhibition of SETD7 can lead to changes in gene expression patterns. PFI-3 has been shown to be highly selective for SETD7, with little or no activity against other histone methyltransferases.
Biochemical and Physiological Effects:
PFI-3 has been shown to have a variety of biochemical and physiological effects in cellular and animal models. Inhibition of SETD7 by PFI-3 has been shown to lead to changes in gene expression, cell proliferation, and cell differentiation. PFI-3 has also been shown to have anti-inflammatory effects, and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

PFI-3 has several advantages for use in laboratory experiments. It is a highly selective inhibitor of SETD7, with little or no activity against other histone methyltransferases. It is also relatively easy to synthesize and purify, making it suitable for use in large-scale experiments. However, there are also limitations to the use of PFI-3 in laboratory experiments. Its effects on cellular processes may be complex and difficult to interpret, and it may have off-target effects that need to be carefully controlled for.

Future Directions

There are several potential future directions for research on PFI-3. One area of interest is the development of more potent and selective inhibitors of SETD7, which could be used to study its role in various cellular processes. Another area of interest is the development of PFI-3 derivatives with improved pharmacokinetic properties, which could be used for in vivo studies. Finally, PFI-3 could be used in combination with other epigenetic inhibitors to study the effects of multiple histone modifications on gene expression.

Scientific Research Applications

PFI-3 has been extensively studied for its potential applications in scientific research, particularly in the field of epigenetics. Epigenetics refers to the study of changes in gene expression that do not involve changes to the underlying DNA sequence. Histone methyltransferases such as SETD7 play a crucial role in epigenetic regulation, and inhibitors such as PFI-3 can be used to study the effects of SETD7 inhibition on various cellular processes.